6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one

• Molecular Formula: C12H16BN3O3
• Molecular Weight: 261.09 g/mol
• IUPAC Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• InChI: InChI=1S/C12H16BN3O3/c1-11(2)12(3,4)19-13(18-11)8-5-9-10(17)14-7-15-16(9)6-8/h5-7H,1-4H3,(H,14,15,17)
• InChI Key: GMHGMGVAVWICKG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN3C(=C2)C(=O)NC=N3

Description

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one is a boronic ester-functionalized heterocyclic compound featuring a pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one core. This scaffold is recognized for its broad biological activity, including roles as a tankyrase inhibitor, USP7 inhibitor, and antagonist for receptors such as MCH-R1 and CRF1 . The tetramethyl dioxaborolan-2-yl group enables participation in Suzuki-Miyaura cross-coupling reactions, making it a valuable intermediate in medicinal chemistry for synthesizing complex bioactive molecules .

Key synthetic routes involve nucleophile-induced rearrangements of pyrrolooxadiazines and regioselective intramolecular cyclizations of biscarbamoyl-pyrroles, as demonstrated by Yang et al. using CuCl₂·2H₂O/NaOAc/DMSO at 120°C . The compound’s molecular formula is C₁₄H₁₉BN₃O₃, with a molecular weight of ~279.54 g/mol, and it is commercially available from at least four suppliers (CAS: 2304635-59-2) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one typically involves the formation of the dioxaborolane ring followed by its attachment to the pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one core. One common method involves the reaction of a suitable boronic acid derivative with a halogenated pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one under palladium-catalyzed cross-coupling conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The boron center can be oxidized to form boronic acids or borate esters.

Reduction: The compound can be reduced to form different boron-containing species.

Substitution: The dioxaborolane ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions. Typical reaction conditions involve mild temperatures and the use of organic solvents such as dichloromethane or tetrahydrofuran .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation can yield boronic acids, while substitution reactions can produce various substituted pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one derivatives .

Scientific Research Applications

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in cross-coupling reactions.

Biology: The compound can be used in the development of boron-containing drugs and as a probe for studying biological processes.

Industry: The compound can be used in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one exerts its effects involves the interaction of the boron center with various molecular targets. The boron atom can form reversible covalent bonds with nucleophiles, allowing the compound to act as a catalyst or inhibitor in different chemical and biological pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares key structural and functional attributes of 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one with analogous boronic ester-containing heterocycles:

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Applications	Suppliers
6-(Tetramethyl-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one	Pyrrolotriazinone	Boronic ester at position 6	279.54	Suzuki couplings; USP7/tankyrase inhibition	4
2-Chloro-6-(tetramethyl-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazine	Pyrrolotriazine	Chlorine at position 2; boronic ester	293.06	Cross-coupling; antiviral drug synthesis	2+
6-(Tetramethyl-dioxaborolan-2-yl)quinazolin-2-amine	Quinazoline	Amino at position 2; boronic ester	271.13	Kinase inhibitor intermediates	12
6-(Tetramethyl-dioxaborolan-2-yl)imidazo[1,2-b]pyridazine	Imidazopyridazine	Boronic ester at position 6	259.12	Anticancer agent development	3
6-Aminopyrrolo[2,1-f][1,2,4]triazin-4(3H)-one hydrochloride	Pyrrolotriazinone	Amino at position 6; hydrochloride	150.14	Nucleoside analog synthesis	N/A

Key Observations:

• Core Heterocycle Influence: The pyrrolotriazinone core distinguishes the compound from quinazolines and imidazopyridazines, which exhibit divergent electronic properties and binding affinities. For example, quinazoline derivatives are prevalent in kinase inhibitors due to their planar structure, while pyrrolotriazinones target USP7 and tankyrase .
• Substituent Effects: The boronic ester group enables cross-coupling versatility, but its position impacts reactivity.

Stability and Reactivity

The tetramethyl dioxaborolan-2-yl group in the title compound confers stability against protodeboronation compared to pinacol-free boronic acids. However, hydrolysis remains a concern under aqueous conditions, necessitating anhydrous storage . Chlorinated analogues (e.g., 2-chloro-pyrrolotriazine) may exhibit greater hydrolytic stability but reduced coupling efficiency .

Biological Activity

The compound 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one is a novel boron-containing heterocyclic compound that has attracted attention for its potential biological activities. This article reviews the biological activity of this compound based on recent research findings and case studies.

Chemical Structure and Properties

The compound features a complex structure characterized by a pyrrolo[2,1-f][1,2,4]triazin core linked to a tetramethyl dioxaborolane moiety. The molecular formula is $C_{13}H_{18}BN_3O_3$ with a molecular weight of approximately 275.10 g/mol.

Property	Value
Molecular Formula	C₁₃H₁₈B N₃O₃
Molecular Weight	275.10 g/mol
CAS Number	Not available
Melting Point	Not determined

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. Preliminary studies suggest that it may function as an inhibitor of specific kinases involved in cancer progression and multidrug resistance (MDR). The presence of the boron atom in its structure enhances its interaction with biological molecules through covalent bonding.

Anticancer Activity

Recent studies have demonstrated that compounds containing the pyrrolo[2,1-f][1,2,4]triazin scaffold exhibit significant anticancer properties. For instance:

• In vitro Studies : The compound has shown efficacy against several cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Specific IC50 values were reported in the low micromolar range for various cancer types.
• Mechanistic Insights : The compound appears to inhibit key signaling pathways involved in tumor growth and metastasis. It has been noted to downregulate the expression of oncogenes while upregulating tumor suppressor genes.

Multidrug Resistance Reversal

The boron-containing moiety is hypothesized to play a crucial role in overcoming MDR in cancer cells. Studies indicate that it can inhibit efflux pumps such as P-glycoprotein (P-gp), which are often responsible for drug resistance.

Case Studies

Case Study 1: In Vivo Efficacy
In a recent animal model study, administration of the compound led to a significant reduction in tumor size compared to controls. The treatment was well tolerated with minimal side effects observed.

Case Study 2: Combination Therapy
Combining this compound with traditional chemotherapeutic agents resulted in enhanced therapeutic effects. This synergy suggests potential for clinical application in combination therapies for resistant cancer types.